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Compound of Interest

Compound Name: Fmoc-Thr-OBu-t

Cat. No.: B038694 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety information for N-α-(9-

Fluorenylmethoxycarbonyl)-O-tert-butyl-L-threonine, commonly known as Fmoc-Thr(tBu)-OH.

The following sections detail the physical and chemical properties, hazard classifications,

toxicological data, and safe handling procedures for this compound, which is frequently used in

solid-phase peptide synthesis.[1][2][3]

Substance Identification
Fmoc-Thr(tBu)-OH is an amino acid derivative where the amino group is protected by an Fmoc

group and the hydroxyl side chain is protected by a tert-butyl group.[1] This dual protection

makes it a valuable building block in the synthesis of complex peptides and therapeutic

proteins.[1]
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Identifier Value

Chemical Name N-α-Fmoc-O-t-butyl-L-threonine

Synonyms
Fmoc-L-Thr(tBu)-OH, Fmoc-Threonine(t-butyl)-

OH[1][4]

CAS Number 71989-35-0[1][5][6]

EC Number 276-261-1[5][4]

Molecular Formula C₂₃H₂₇NO₅[1]

Molecular Weight 397.46 g/mol [7]

Appearance White to off-white crystalline powder[1][2]

Physical and Chemical Properties
The physical and chemical characteristics of Fmoc-Thr(tBu)-OH are essential for its proper

handling and storage in a laboratory setting.

Property Value

Melting Point 125 - 135 °C[1]

Solubility Soluble in DMSO (100 mg/mL)[7]

Optical Rotation [α]²⁰/D = +16 ± 2° (c=1 in EtOAc)[1]

Stability
Stable under recommended storage

conditions[8]

Hazard Identification and Classification
There is some discrepancy in the classification of this substance. While most suppliers do not

classify Fmoc-Thr(tBu)-OH as a hazardous substance under GHS or OSHA criteria, some

sources indicate significant environmental hazards.[6][9][8] Researchers should therefore

handle this compound with appropriate caution, particularly concerning environmental release.
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Regulation Classification Pictogram Hazard Statement

GHS (Majority View)

Not a hazardous

substance or

mixture[6][8]

None None

GHS (Alternate View)
Aquatic Acute 1,

Aquatic Chronic 1[9]
GHS09 (Environment)

H410: Very toxic to

aquatic life with long

lasting effects[9]

Toxicological and Health Hazard Data
Comprehensive toxicological data for Fmoc-Thr(tBu)-OH is largely unavailable in publicly

accessible safety data sheets.[6] The primary health risks are associated with physical contact

and inhalation of dust.

Hazard Type Data Summary

Acute Toxicity (Oral, Dermal, Inhalation) No data available[6][8]

Skin Corrosion/Irritation
No data available, though direct contact should

be avoided[6][8]

Serious Eye Damage/Irritation No data available; may cause irritation[8]

Respiratory or Skin Sensitization No data available[6][8]

Carcinogenicity

Not identified as a probable, possible, or

confirmed human carcinogen by IARC, NTP, or

OSHA[6]

Germ Cell Mutagenicity No data available[6][8]

Although specific data is lacking, ingestion is not thought to produce harmful effects in

insignificant quantities, but it may be damaging to individuals with pre-existing organ damage.

[5]

Safe Handling and Storage Protocols
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Proper handling and storage are critical to ensure safety and maintain the integrity of the

compound.

Aspect Protocol

Handling

Use in a well-ventilated area with local exhaust

to control dust.[5][8] Avoid breathing dust.[4]

Avoid contact with skin, eyes, and clothing.[10]

Wash hands thoroughly after handling.[8][10]

Storage

Keep container tightly closed in a dry, well-

ventilated place.[5][8] Recommended storage

temperature is refrigerated (2 - 8 °C).[1][6][10]

Protect from light.[5]

Incompatible Materials Strong oxidizing agents[5][8]

Personal Protective Equipment (PPE)
Protection Type Specification

Eye/Face Protection

Use safety glasses or chemical safety goggles

approved under NIOSH (US) or EN 166 (EU)

standards.[8][10]

Skin Protection

Handle with compatible, chemical-resistant

gloves.[8][10] Use proper glove removal

technique.[8]

Body Protection
Wear appropriate protective clothing to prevent

skin exposure.[10]

Respiratory Protection

Generally not required. If dust levels are a

nuisance, use type N95 (US) or P1 (EN 143)

dust masks.[8]

Emergency and First Aid Procedures
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Exposure Route First Aid Measure

Inhalation
Move the person into fresh air. If irritation or

discomfort persists, seek medical attention.

Skin Contact
Take off contaminated clothing. Wash off with

soap and plenty of water.[8]

Eye Contact

Rinse cautiously with water for several minutes.

[4] Remove contact lenses if present and easy

to do. Continue rinsing.[4]

Ingestion
Rinse mouth and drink plenty of water. Consult

a doctor if feeling unwell.[6]

Fire

Use dry chemical, carbon dioxide, or alcohol-

resistant foam.[4] Wear a self-contained

breathing apparatus for firefighting if necessary.

[6]

Accidental Release

Pick up material mechanically and dispose of it

properly.[9] Avoid dust generation.[6] Prevent

product from entering drains.[6]

A Note on Experimental Protocols
The safety data presented in this guide is a summary of information found in publicly available

Safety Data Sheets (SDSs). These documents report the results and classifications from

standardized toxicological and ecotoxicological tests (e.g., OECD guidelines) but do not

provide detailed, replicable experimental methodologies. The "No data available" designation

indicates that results for such tests on Fmoc-Thr(tBu)-OH have not been published in these

documents. Researchers must rely on the provided classifications and handle the substance

with the caution appropriate for a chemical with an incomplete toxicological profile.

Workflow for Safe Handling of Fmoc-Thr(tBu)-OH
The following diagram outlines the logical workflow for the safe management of Fmoc-Thr(tBu)-

OH in a research environment.
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Safe Handling Workflow for Fmoc-Thr(tBu)-OH

Compound Lifecycle

Handling Protocol

Contingency Plan

Receive Compound

Store at 2-8 °C
Keep Dry & Dark

Away from Oxidizers

Store Immediately

Handling for Use

Prepare for Experiment

Assess Risks
(Dust Inhalation, Contact)

Use Engineering Controls
(Fume Hood / Ventilated Booth)

Wear Required PPE
(Gloves, Goggles, Lab Coat)

Spill or Exposure Event

Administer First Aid
(See Section 6)

If Exposed

Contain & Clean Spill
Avoid Dust

If Spilled

Dispose of Waste
(Follow Local Regulations)

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and storage of Fmoc-Thr(tBu)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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